Cas no 2139-89-1 (ethyl (acetyloxy)carbamate)

ethyl (acetyloxy)carbamate structure
ethyl (acetyloxy)carbamate structure
Product Name:ethyl (acetyloxy)carbamate
CAS No:2139-89-1
MF:C5H9NO4
MW:147.129261732101
CID:1404817
PubChem ID:164938
Update Time:2025-04-20

ethyl (acetyloxy)carbamate Chemical and Physical Properties

Names and Identifiers

    • ethyl (acetyloxy)carbamate
    • Carbamic acid, (acetyloxy)-, ethyl ester
    • carbamic acid, N-(acetyloxy)-, ethyl ester
    • Ethyl acetoxycarbamate
    • (acetyloxy)-Carbamic acid, ethyl ester
    • 2139-89-1
    • DTXSID30175654
    • SCHEMBL179862
    • PWDCNDKCDGSDGY-UHFFFAOYSA-N
    • Inchi: 1S/C5H9NO4/c1-3-9-5(8)6-10-4(2)7/h3H2,1-2H3,(H,6,8)
    • InChI Key: PWDCNDKCDGSDGY-UHFFFAOYSA-N
    • SMILES: O(C(NOC(C)=O)=O)CC

Computed Properties

  • Exact Mass: 147.05317
  • Monoisotopic Mass: 147.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent